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Compound of Interest

Compound Name: Inpyrfluxam

Cat. No.: B6594776

For researchers, scientists, and professionals in drug development, this guide provides an
objective comparison of the fungicide Inpyrfluxam's performance against other alternatives,
supported by available experimental data. The information is compiled from independent
research and regulatory assessments to offer a comprehensive overview.

Inpyrfluxam is a succinate dehydrogenase inhibitor (SDHI) fungicide belonging to the
Fungicide Resistance Action Committee (FRAC) Group 7.[1] It functions by inhibiting Complex
Il of the mitochondrial respiratory chain, thereby blocking the energy production in pathogenic
fungi.[2][3] This guide summarizes quantitative data from field trials, details experimental
protocols, and visualizes key biological and experimental processes.

Performance Comparison of Inpyrfluxam and
Alternatives

The following tables summarize the efficacy of Inpyrfluxam in controlling key fungal diseases
across various crops, as compared to other commercially available fungicides. Data is sourced
from independent field trials and comprehensive reviews of registrant-submitted data by the
U.S. Environmental Protection Agency's Biological and Economic Analysis Division (BEAD).

Table 1: Efficacy Against Sheath Blight (Rhizoctonia solani) in Rice
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. % Disease
. Disease . .
. Application . Reduction Yield Data
Fungicide Incidence
Method (%) VS. Response Source
0
Untreated
Untreated 68 Registrant
Control Data[1]
Not
_ significantly Registrant
Inpyrfluxam Foliar Spray 25 63.2 )
different from  Data[1]
alternatives
Not
) ] significantly Registrant
Azoxystrobin Foliar Spray 30 55.9 )
different from Data[1]
Inpyrfluxam
Not
) significantly Registrant
Fluxapyroxad  Foliar Spray 32 52.9 ]
different from Data[1]
Inpyrfluxam
Propiconazol _ _ Registrant
Foliar Spray Ineffective - -
e Data[1]

Table 2: Efficacy Against Seedling and Aerial Blight (Rhizoctonia solani) in Soybeans
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Fungicide o
L Application Method Outcome Data Source
Combination
Base Treatment
(fludioxonil+ethaboxa Seed Treatment Baseline Registrant Data[1]

m-+metalaxyl)

Inpyrfluxam + Base

Treatment

Seed Treatment

~19% yield increase i
Registrant Data[1]
over base treatment

Sedaxane + Base

Treatment

Seed Treatment

~19% yield increase )
Registrant Data[1]
over base treatment

Fluxapyroxad + Base

Treatment

Seed Treatment

~19% yield increase )
Registrant Data[1]
over base treatment

Inpyrfluxam (alone)

Foliar Spray

Excellent efficacy )
, i ) Registrant Data[1]
against aerial blight

Fluxapyroxad +

Pyraclostrobin

Foliar Spray

Excellent efficacy )
, e Registrant Data[1]
against aerial blight

Table 3: Efficacy Against Asian Soybean Rust (Phakopsora pachyrhizi) in Soybeans
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Fungicide . . . Lo
o Disease Defoliation 1,000-Grain  Grain Yield Data
Combinatio ] ]
Severity (%) (%) Weight (g) (kg/ha) Source
n
Benzovindiflu o
Siqueira et
pyr + 14.1-251 18.0- 27.6 134.4-150.8 3201 - 3658
i ) al., 2025[4][5]
Picoxystrobin
Benzovindiflu L
Siqueira et
pyr + 13.9-24.6 17.0 - 26.6 137.2-152.0 3231 - 3681
_ al., 2025[4][5]
Azoxystrobin
Fluxapyroxad
+ Siqueira et
_ 10.6 - 19.8 12.0-19.0 1454 -159.2 3496 - 3881
Pyraclostrobi al., 2025[4][5]
n
Inpyrfluxam + Siqueira et
10.1-19.3 11.0-18.0 145.8-160.0 3512 - 3900

Tebuconazole

al., 2025[4][5]

Table 4: Efficacy Against Foliar and Soil-Borne Diseases in Peanuts

Fungicide Program Disease

Efficacy
Comparison

Data Source

Inpyrfluxam (2
applications) + Early Leaf Spot

Chlorothalonil

As good as or better
than Azoxystrobin or
Azoxystrobin +
Benzovindiflupyr

programs

Grichar & Meador,
2023[1]

Inpyrfluxam (0.04-0.1
kg ai/ha, 2

applications)

Rhizoctonia Pod Rot

Comparable to two
applications of
Azoxystrobin (0.22 kg
ai/ha)

Grichar & Meador,
2023[1]

Inpyrfluxam (0.05-0.1
kg/ha , 1-2

applications)

Southern Blight

Comparable to
Azoxystrobin +

Benzovindiflupyr

Grichar & Meador,
2023[1]
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Table 5: Efficacy Against Apple Scab (Venturia inaequalis)

o ] % Disease
. Application Scab Severity .
Fungicide Reduction vs. Data Source
Method (%)
Untreated
Untreated 1 Registrant
Control Data[1]
_ Registrant
Inpyrfluxam Foliar Spray 2 81.8
Data[1]
) ) Registrant
Penthiopyrad Foliar Spray 4 63.6
Data[1]

Experimental Protocols

Detailed methodologies are crucial for the evaluation and replication of field trial data. Below
are examples of protocols derived from independent research studies.

Protocol 1: In-Furrow Fungicide Application for
Rhizoctonia Control in Corn

This protocol is a generalized representation based on methodologies from university research
extension trials for soil-borne diseases.

o Experimental Design: Randomized complete block with four replicates.
o Plot Size: Four rows, 30-inch spacing, length as appropriate for site.
o Variety: A corn variety susceptible to Rhizoctonia solani.
e Treatments:
o Untreated Control
o Inpyrfluxam at a specified rate (e.g., in fl oz/acre)

o Alternative registered fungicides (e.g., Azoxystrobin, Fluxapyroxad) at labeled rates.
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» Application: Fungicides are applied in-furrow at planting using a CO2-pressurized backpack
sprayer calibrated to deliver a specific volume (e.g., 5 gallons/acre). Application is directed
into the open seed furrow before closure.

o Data Collection:
o Stand Counts: Number of emerged plants per plot at 14 and 21 days after planting.
o Seedling Vigor: Visual rating on a scale (e.g., 1-9) at early vegetative stages.

o Disease Severity: Root rot ratings on a 0-7 scale at a specified growth stage, where 0 is a
healthy root and 7 is a completely rotted root.[6]

o Yield: Harvest the center two rows of each plot, adjust for moisture, and calculate yield in
bushels per acre.

 Statistical Analysis: Data are subjected to Analysis of Variance (ANOVA), and treatment
means are separated using a protected least significant difference (LSD) test at P < 0.05.

Protocol 2: Foliar Fungicide Application for Asian

Soybean Rust Control
This protocol is based on the methodology described by Siqueira et al. (2025).[4][5]

» Experimental Design: Randomized complete block design with five replications.
e Treatments:

Untreated Control

[¢]

[¢]

Inpyrfluxam + Tebuconazole

o

Benzovindiflupyr + Picoxystrobin

o

Benzovindiflupyr + Azoxystrobin

[¢]

Fluxapyroxad + Pyraclostrobin
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» Application: Fungicides are applied using a CO2-pressurized backpack sprayer with a 6-
nozzle boom, calibrated to a spray volume of 150 L/ha. Applications are timed according to
disease development and crop stage.

o Data Collection:
o Phytotoxicity: Visual assessment of crop injury on a percentage scale.

o Disease Severity: Assessed using a diagrammatic scale, quantifying the percentage of
leaf area affected by rust.

o Defoliation: Visual estimation of the percentage of leaf loss in the plot.
o Yield Components: 1,000-grain weight is determined from a sample of harvested seeds.

o Grain Yield: Harvest of the central area of each plot, with yield adjusted to a standard
moisture content (e.g., 13%) and reported in kg/ha .

» Statistical Analysis: Data are analyzed using ANOVA, and means are compared using the
Tukey test (p < 0.05).

Mandatory Visualizations
Mode of Action: Inhibition of Succinate Dehydrogenase

Inpyrfluxam's mode of action is the inhibition of the succinate dehydrogenase (SDH) enzyme,
also known as Complex Il, in the mitochondrial electron transport chain. This enzyme is a
critical link between the tricarboxylic acid (TCA) cycle and cellular respiration. By binding to the
ubiquinone-binding site (Q-site) of the SDH complex, Inpyrfluxam prevents the transfer of
electrons from succinate to ubiquinone, thereby halting ATP production and leading to fungal
cell death.[7][8]
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Caption: Inpyrfluxam inhibits Complex Il (SDH), blocking electron transfer and halting cellular
respiration.

Experimental Workflow: Fungicide Field Trial

The following diagram illustrates a typical workflow for conducting a field trial to evaluate the
efficacy of a fungicide like Inpyrfluxam. This process ensures that the data collected is robust,
reproducible, and suitable for statistical analysis.
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Caption: Standard workflow for a randomized complete block design (RCBD) fungicide field
trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. downloads.regulations.gov [downloads.regulations.gov]

2. aplm [apIm.kglmeridian.com]

3. Inhibition of Succinate Dehydrogenase by Pesticides (SDHIs) and Energy Metabolism -
PMC [pmc.ncbi.nlm.nih.gov]

e 4. scielo.br [scielo.br]
o 5. researchgate.net [researchgate.net]

o 6. Discovery of succinate dehydrogenase candidate fungicides via lead optimization for
effective resistance management of Fusarium oxysporum f. sp. capsici - PMC
[pmc.ncbi.nlm.nih.gov]

e 7.nzpps.org [nzpps.org]
» 8. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [Independent Validation of Inpyrfluxam: A Comparative
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6594776#independent-validation-of-inpyrfluxam-field-
trial-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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